Cas no 77945-12-1 (sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate)
77945-12-1 structure
Product Name:sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate
CAS No:77945-12-1
MF:C9H15NaO3
MW:194.203374147415
CID:1790227
PubChem ID:23681625
Update Time:2025-04-21
sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate
- sodium,1-(2-hydroxyethyl)cyclohexane-1-carboxylate
- alpha,alpha-Pentamethylen-gamma-hydroxybuttersaeure natriumsalz [German]
- alpha,alpha-Pentamethylen-gamma-hydroxybuttersaeure natriumsalz
- 77945-12-1
- Cyclohexanecarboxylic acid, 1-(2-hydroxyethyl)-, sodium salt
- 1-(2-Hydroxyethyl)-cyclohexanecarboxylic acid sodium salt
- DTXSID80228609
-
- Inchi: 1S/C9H16O3.Na/c10-7-6-9(8(11)12)4-2-1-3-5-9;/h10H,1-7H2,(H,11,12);/q;+1/p-1
- InChI Key: DZWRPCHCGFERAF-UHFFFAOYSA-M
- SMILES: [Na+].[O-]C(C1(CCO)CCCCC1)=O
Computed Properties
- Exact Mass: 194.091889
- Monoisotopic Mass: 194.091889
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4
Experimental Properties
- Boiling Point: 321°C at 760 mmHg
- Flash Point: 162.2°C
sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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